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Compound of Interest

Compound Name: Kalibor

Cat. No.: B116482

The term "Kalibor" is used to describe at least two distinct chemical products with different
compositions and applications. The predominant use of the name refers to a range of fertilizers
formulated to deliver calcium and boron to plants. A second, more specific chemical entity also
known by a similar name is Sodium Tetraphenylborate, a reagent used in analytical chemistry.
This guide provides a detailed examination of the chemical composition and analysis of these
substances for researchers, scientists, and drug development professionals.

Part 1: Kalibor as a Calcium and Boron Fertilizer

Several fertilizer products are marketed under names similar to "Kalibor," such as "YaraLiva
Nitrabor," "Calcibor,"” and "Unikey Kalibor." These formulations are designed to prevent and
correct deficiencies of calcium and boron in crops, which are crucial for cell wall strength, cell
division, and overall plant health.[1][2][3]

Data Presentation: Chemical Composition of Calcium-
Boron Fertilizers

The chemical composition of these fertilizers can vary between manufacturers. The following
tables summarize the quantitative data for representative products.

Table 1: Composition of YaralLiva Nitrabor[1][2][4][5][6]
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Component Chemical Form Concentration (%)
Total Nitrogen (N) Nitrate-N & Ammoniacal-N 15.4%

- Nitrate Nitrogen (NOs-N) 14.1%

- Ammoniacal Nitrogen (NHa-

N) 1.3%

Calcium Oxide (CaO) 25.6% - 25.9%

- Equivalent Calcium (Ca) ~18.3%

Boron (B) 0.3%

Table 2: Composition of Calcibor[7]

Component Chemical Form Concentration (%)

Calcium Chloride CaClz 20.7%

Orthoboric acid compound with
18.5%
2-aminoethanol

Table 3: Composition of a Generic "Calcium + Boron" Fertilizer[8]

Component Chemical Form Concentration (%)
Calcium Chloride CaClz 10 - < 20%
Disodium Octaborate

NazBsO13 - 4H20 5-<10%
Tetrahydrate
Urea CO(NH2)2 1-<3%

Experimental Protocols: Determination of Calcium and
Boron in Fertilizers

The elemental analysis of fertilizers is essential for quality control and regulatory compliance.[9]
Inductively Coupled Plasma Atomic Emission Spectroscopy (ICP-AES) and Microwave Plasma
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Atomic Emission Spectroscopy (MP-AES) are modern, reliable methods for the simultaneous
determination of multiple elements in fertilizer samples.[9][10][11]

1. Sample Preparation: Acid Digestion

This protocol is a general guideline for the digestion of both liquid and solid fertilizer samples to
prepare them for ICP-AES or MP-AES analysis.[9][10]

e For Liquid Inorganic Fertilizers:

o Perform a serial dilution of the sample. A 2000x dilution with 1% nitric acid (HNOs) in de-
ionized water is a typical starting point.[9]

e For Solid or Organo-Mineral Fertilizers:

o Weigh approximately 0.5 g of the homogenized fertilizer sample into a microwave
digestion vessel.

o Add 9 mL of concentrated nitric acid (HNOs) and 1 mL of 30% hydrogen peroxide (H203).
[°]

o Allow the mixture to pre-digest for a short period before sealing the vessel.
o Place the vessel in a microwave digestion system.

o Ramp the temperature to 200°C over 20 minutes and hold for an additional 15 minutes to
ensure complete digestion.[9]

o After cooling, quantitatively transfer the digest to a volumetric flask and dilute to a known
volume (e.g., 50 mL) with de-ionized water.[9]

o Further dilutions may be necessary to bring the elemental concentrations within the linear
range of the instrument.

2. Elemental Analysis by ICP-AES or MP-AES

 Instrument Calibration: Prepare a series of multi-element calibration standards by diluting a
certified stock solution in 1% HNOs. The concentration range of the standards should
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bracket the expected concentrations of calcium and boron in the prepared samples.

e Analysis: Aspirate the prepared samples into the plasma of the ICP-AES or MP-AES
instrument. The instrument measures the intensity of the light emitted at characteristic

wavelengths for each element.

o Typical Wavelengths:
» Boron (B): 249.772 nm, 249.677 nm, 208.957 nm[10]
» Calcium (Ca): 317.933 nm, 393.366 nm, 422.673 nm

e Quantification: The concentration of each element in the samples is determined by
comparing the emission intensities to the calibration curve generated from the standards.

Mandatory Visualization: Synergistic Relationship of
Calcium and Boron in Plant Nutrition

Plant Functions

Cell Division
Plant Root and Elongation
/
. : Nutrient Uptake
Soil Solution >
/

=
and Viability
Ca forms cross-links T~
8 — inthe pectic layer I ceil wail strengtn
B forms complexes with pectin, and Integrity
Boron (B(OH)s) ___ft_a_tiil_izing the c_e:ll_\_/v_a_ll_fzr_u_c_tg[g_,,

Click to download full resolution via product page

Caption: Synergistic roles of Calcium and Boron in plant nutrition.
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Part 2: Kalibor as Sodium Tetraphenylborate

In a different context, "Kalibor" is a trade name for Sodium Tetraphenylborate, a chemical
reagent with the CAS number 143-66-8.[4] It is primarily used in analytical chemistry for the
gravimetric and titrimetric determination of potassium and other monovalent cations.[4][12]

Data Presentation: Chemical Properties of Sodium
Tetraphenylborate

Table 4: Chemical Identity and Properties of Sodium Tetraphenylborate[4]

Property Value

Chemical Name Sodium Tetraphenylborate
CAS Number 143-66-8

Molecular Formula Na[B(CeHs)4]

Molecular Weight 342.22 g/mol

Appearance White crystalline solid

pH 8 (50 g/L in H20 at 20°C)
Melting Point >300°C

Experimental Protocols: Analysis Involving Sodium
Tetraphenylborate

1. Assay of Sodium Tetraphenylborate (Gravimetric Method)[13]

This method determines the purity of Sodium Tetraphenylborate by precipitating it as potassium
tetraphenylborate.

o Sample Preparation: Accurately weigh approximately 0.5 g of the Sodium Tetraphenylborate
sample. Dissolve it in 100 mL of de-ionized water and add 1 mL of acetic acid.

o Precipitation: While stirring constantly, add 25 mL of a 5% potassium hydrogen phthalate
solution to precipitate potassium tetraphenylborate.
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» Digestion: Allow the precipitate to stand and digest for 2 hours.

« Filtration and Washing: Filter the precipitate through a tared, fine-porosity filtering crucible.
Wash the precipitate with three 5 mL portions of a saturated potassium tetraphenylborate
solution.

» Drying: Dry the crucible and precipitate at 105°C for 1 hour.

» Calculation: The weight of the collected potassium tetraphenylborate multiplied by a
conversion factor of 0.9551 corresponds to the weight of the initial Sodium
Tetraphenylborate.

2. Standardization of 0.01 M Sodium Tetraphenylborate Solution (Titrimetric Method)[14]

This protocol is for determining the exact concentration of a prepared Sodium
Tetraphenylborate solution.

e Preparation of Standard: Accurately weigh about 7 mg of potassium chloride (previously
dried at 150°C for 1 hour) and dissolve it in 5 mL of acetate buffer (pH 3.7) and 5 mL of
water.

e Reaction: Add 15 mL of the prepared Sodium Tetraphenylborate solution to the potassium
chloride standard and let it stand for 5 minutes. This will precipitate potassium
tetraphenylborate, leaving an excess of Sodium Tetraphenylborate in the solution.

« Filtration: Filter the solution through a dry, sintered glass filter.

« Titration of Excess: To 20 mL of the filtrate, add 0.5 mL of bromophenol blue indicator. Titrate
the excess Sodium Tetraphenylborate with a standardized 0.005 M cetylpyridinium chloride
solution until the indicator turns blue.

o Blank Titration: Repeat the entire procedure without the addition of potassium chloride to
determine the initial amount of Sodium Tetraphenylborate.

o Calculation: The difference in the titrant volumes between the blank and the sample titrations
is used to calculate the molarity of the Sodium Tetraphenylborate solution.[14]
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Mandatory Visualization: Gravimetric Analysis Workflow
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Caption: Workflow for the gravimetric determination of potassium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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